Cas no 1797015-91-8 (N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide
• CAS No: 1797015-91-8
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5828853
• PubChem ID: 71808514
• Update Time: 2025-07-14

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide
• 1797015-91-8
• CHEMBL3440375
• N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-1-(m-tolyl)methanesulfonamide
• F6440-3305
• N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-1-(3-methylphenyl)methanesulfonamide
• N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide
• AKOS024563314

• Inchi： 1S/C16H21N3O3S/c1-12-4-3-5-13(8-12)11-23(20,21)17-9-15-14-10-22-7-6-16(14)19(2)18-15/h3-5,8,17H,6-7,9-11H2,1-2H3
• InChI Key： GLPJVXVGJWTQNC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(NCC1C2COCCC=2N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.6Ų

Additional information on N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide

Professional Introduction to N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide (CAS No. 1797015-91-8)

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide, identified by its CAS number 1797015-91-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The core structure of this compound features a pyrazole moiety, which is a heterocyclic aromatic ring containing two adjacent nitrogen atoms. The presence of the 1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl group introduces a complex scaffold that may contribute to its interactions with biological targets. Pyrazole derivatives are well-known for their versatility in medicinal chemistry, often exhibiting a wide range of biological activities due to their ability to engage with various enzymes and receptors.

The other key component of the molecule is the 1-(3-methylphenyl)methanesulfonamide moiety. This group is commonly found in pharmaceutical compounds and is known for its ability to enhance binding affinity and selectivity. The methanesulfonamide group can form hydrogen bonds and interact with polar regions of biological targets, making it an important feature for drug design.

In recent years, there has been growing interest in the development of novel compounds based on pyrazole derivatives for their potential therapeutic applications. Studies have shown that these molecules can exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The specific arrangement of atoms in N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide may contribute to its unique biological profile and make it a promising candidate for further exploration.

Research in the field of chemical biology has highlighted the importance of understanding the three-dimensional structure of molecules to predict their biological activity. Computational methods such as molecular docking and simulations have been instrumental in this regard. These techniques allow researchers to visualize how the compound interacts with potential targets at the molecular level. The structural features of N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide, particularly the pyrazole ring and the methanesulfonamide group, are likely to play a crucial role in determining its binding properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step organic synthesis and purification protocols are essential for obtaining the desired product. The complexity of the synthesis underscores the compound's significance in pharmaceutical research.

Evaluation of the pharmacological properties of N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide is ongoing in various research laboratories. Preliminary studies have suggested potential activity against certain disease-related pathways. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are crucial for translating these findings into clinical applications.

The development of new drugs is a lengthy and meticulous process that involves extensive testing for efficacy and safety. However, compounds like N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-1-(3-methylphenyl)methanesulfonamide provide valuable starting points for drug discovery programs. Their unique structures and potential biological activities make them attractive candidates for further optimization.

In conclusion，N-({1-methyl-1H,4H,6H,7H-pyrano4，3-cpyrazol - 3 - yl}methyl)- 1 - ( 3 - methylphenyl) methanesulfonamide (CAS No. 17970 15 - 91 - 8) represents an exciting avenue in pharmaceutical research。 Its complex structure， featuring both pyrazole and methanesulfonamide moieties， positions it as a promising candidate for further exploration。 As research continues， this compound may contribute significantly to the development of new therapeutic agents。